Cas no 25646-78-0 (Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt))
25646-78-0 structure
Product Name:Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt)
CAS No:25646-78-0
MF:C20H34N4O6S
MW:458.572164058685
CID:259167
PubChem ID:21119695
Update Time:2025-04-19
Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt) Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt)
- 2-(4-amino-N-ethylanilino)ethanol,carboxysulfanylformic acid
- 2-(4-Amino-N-ethylanilino)ethanol sulfate
- Bis((p-aminophenyl)ethyl(2-hydroxyethyl)ammonium) sulphate
- Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1)
- thiodicarbonic acid - 2-[(4-aminophenyl)(ethyl)amino]ethanol (1:2)
- NS00085773
- (4-aminophenyl)-ethyl-(2-hydroxyethyl)azanium;sulfate
- Bis[(p-aminophenyl)ethyl(2-hydroxyethyl)ammonium]sulfate
- 25646-78-0
-
- Inchi: 1S/2C10H16N2O.H2O4S/c2*1-2-12(7-8-13)10-5-3-9(11)4-6-10;1-5(2,3)4/h2*3-6,13H,2,7-8,11H2,1H3;(H2,1,2,3,4)
- InChI Key: FGMPNNMXDQQSKP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)([O-])[O-].OCC[NH+](C1C=CC(=CC=1)N)CC.OCC[NH+](C1C=CC(=CC=1)N)CC
Computed Properties
- Exact Mass: 458.22012
- Monoisotopic Mass: 458.21990599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 195
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190Ų
Experimental Properties
- PSA: 181.64
Ethanol, 2-((4-aminophenyl)ethylamino)-, sulfate (2:1) (salt) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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